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Compound of Interest

N-(2-Hydroxyethyl)-3-
Compound Name:

oxobutanamide
CAS No.: 24309-97-5

Cat. No.: B108327

Get Quote

\ J

CAS Number: 24309-97-5 Synonyms: N-Acetoacetylethanolamine; N-(2-
hydroxyethyl)acetoacetamide Formula:

[11[2][3]
Executive Summary & Hazard Characterization

Immediate Action Required: Treat N-(2-Hydroxyethyl)-3-oxobutanamide as a Non-
Halogenated Organic waste.[1] While often found as a solid (melting point ~104-106°C)), it is
highly water-soluble.[1] Improper disposal into municipal water systems creates significant
biological oxygen demand (BOD) and regulatory non-compliance.

Safety Profile (GHS Classification):
 Signal Word:WARNING
e Primary Hazards:

o H319: Causes serious eye irritation (Critical concern for handling).[4][5]
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o H302: Harmful if swallowed.[1][6][7][8]
o H315: Causes skin irritation.[4][6][7][8][9]

Chemical Stability Insight: As an acetoacetamide derivative, this compound contains both an
amide and a hydroxyl group. It is stable under normal conditions but can undergo hydrolysis in
strong acids/bases and may chelate metals (due to the

-dicarbonyl-like structure).[1] Do not store waste solutions in unlined metal drums to prevent
container corrosion or unexpected metal-complex precipitation.[1]

Pre-Disposal Assessment & Segregation

Before disposal, characterize the waste stream using the decision matrix below. This prevents
cross-contamination of waste streams (e.g., mixing with halogenated solvents), which
significantly increases disposal costs and safety risks.

Waste Classification Decision Tree
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Waste Generation:
N-(2-Hydroxyethyl)-3-oxobutanamide

Physical State?

Dry Powder

Pure Solid / Precipitate Solution / Reaction Mix

Stream A:

Solid Hazardous Waste Solvent Type?
(Incineration)

ater Based Solvent Based

Aqueous (>90% Water) Organic Solvent

Stream B:

Contains Halogens?

Aqueous Organic Waste (DCM, Chioroform, etc.)

(Biotreatment/Incineration)

No (e.g., MeOH, Acetone) \Yes (e.g., DCM)

Stream C: Stream D:

Non-Halogenated Solvent Halogenated Solvent Waste
(Fuel Blending) (High Temp Incineration)
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Figure 1: Logic flow for segregating N-(2-Hydroxyethyl)-3-oxobutanamide waste streams to
ensure regulatory compliance and cost-efficiency.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired shelf-stock, spilled powder, or reaction precipitates.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass
for solids to prevent breakage during compaction/transport.

e Transfer:
o Wear Nitrile gloves (0.11mm min) and safety goggles.
o Transfer solid using a chemically inert scoop.

o Critical: Do not generate dust.[4][7][8][10][11][12] If dust is visible, work inside a fume
hood.[8]

e Labeling:
o Label as "Hazardous Waste - Solid, Toxic".[1]
o List constituent: "N-(2-Hydroxyethyl)-3-oxobutanamide".[1][3][13]
o Add Hazard Codes: H319, H302.

 Final Disposition: Seal tightly. Transfer to the facility's central accumulation area for
incineration.

Protocol B: Liquid Waste (Solutions)

Applicability: Mother liquors, wash solvents, or reaction mixtures.
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Non-Halogenated

Halogenated

Parameter Aqueous Stream
Stream (Preferred) Stream
Methanol, Ethanol, )
Dichloromethane,
Solvent Ex. Acetone, Ethyl Water, Buffers
Chloroform
Acetate
HDPE or Glass
) HDPE or Glass
Container Carboy (Safety HDPE Carboy
Carboy
Coated)
) "Flammable/Organic "Aqueous Organic
Labeling "Halogenated Waste"
Waste" Waste"
) ) Check pH. Neutralize
Ideal for Fuel High disposal cost.
Notes ] o ) (pH 5-9) before
Blending.[1] Avoid if possible.

storage.

Step-by-Step Liquid Disposal:

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides). Acetoacetamides can react vigorously with oxidizers.

e Funneling: Use a grounded funnel (if pouring into flammable solvents) to prevent static

discharge.

» Rinsing: Triple rinse the empty original reagent bottle with a compatible solvent. Add rinsate

to the waste container. Deface the original bottle label and discard as "Non-Hazardous

Trash" (glass recycling) only after triple rinsing.

Emergency Procedures: Spills & Exposure

Scenario: 50g jar of solid N-(2-Hydroxyethyl)-3-oxobutanamide drops and shatters.

o Evacuate & Ventilate: Clear the immediate area.[4] The dust is a respiratory irritant (H335).

[9]

o PPE Upgrade: Wear N95 respirator (or half-mask with P100 filters), safety goggles, and

double nitrile gloves.[1]
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o Containment:
o Do not dry sweep. This generates airborne dust.

o Cover the spill with wet paper towels or an inert absorbent (vermiculite) dampened with
water to suppress dust.

o Cleanup:
o Scoop the wet slurry into a disposable waste bag or wide-mouth jar.
o Wipe the surface with water and soap.[4][10][12][14]
o Dispose of cleanup materials as Solid Hazardous Waste (Protocol A).[1]

Regulatory & Technical Data

Property Data Relevance to Disposal

Classify as solid waste unless

Physical State Solid (Melting Pt: 104-106°C) )
dissolved.[1]
Do not pour down drains; high
Water Solubility Soluble mobility in water systems.[1][4]
[11]
) ) Not a "Flammable Solid" by
Flash Point >100°C (Estimated) )
DOT, but combustible.[1]
L ) Avoid long-term storage in mild
Reactivity Chelating Agent

steel drums.[1]

Regulatory Codes:

e RCRA (USA): Not P-listed or U-listed. Classify by characteristic. If pure, typically non-
regulated federally, but often regulated as "Toxic" by state/local lab safety protocols due to
H302/H319.

 EU Waste Code (EWC): Suggest 16 05 06* (laboratory chemicals, consisting of or containing
hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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